Cas no 894890-09-6 (N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide)

• Product Name: N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide
• CAS No: 894890-09-6
• MF: C₂₅H₂₀ClN₃O₄
• MW: 461.897005081177
• CID: 5423914
• PubChem ID: 20929753
• Update Time: 2025-10-12

N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-(3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)acetamide
• 894890-09-6
• AKOS001950813
• F3411-1731
• N-(2-chlorophenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]acetamide
• N-(2-chlorophenyl)-2-[3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• N-(2-Chlorophenyl)-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

• Inchi： 1S/C25H20ClN3O4/c1-15-10-11-18-24(32)19(23(31)16-6-5-7-17(12-16)33-2)13-29(25(18)27-15)14-22(30)28-21-9-4-3-8-20(21)26/h3-13H,14H2,1-2H3,(H,28,30)
• InChI Key： YCWBYGFRFGZQHQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2Cl)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=CC(OC)=C2)=C1

Computed Properties

• Exact Mass: 461.1142338g/mol
• Monoisotopic Mass: 461.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.0±55.0 °C(Predicted)
• pka: 12.14±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide

Comprehensive Overview of N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide (CAS No. 894890-09-6)

The compound N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide (CAS No. 894890-09-6) is a specialized organic molecule with a unique structural framework. Its intricate design combines a naphthyridine core with a methoxybenzoyl moiety, making it a subject of interest in pharmaceutical and biochemical research. Researchers are particularly intrigued by its potential applications in targeted therapies, given its heterocyclic nature and functional group diversity.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase-targeting compounds, which aligns with the structural features of this molecule. The presence of a chlorophenyl group and a methyl-substituted naphthyridine backbone suggests potential interactions with biological targets, such as enzymes or receptors. This has led to increased searches for "naphthyridine derivatives in drug discovery" and "methoxybenzoyl applications in medicinal chemistry," highlighting its relevance in contemporary research.

The 1,8-naphthyridine scaffold, a key component of this compound, is known for its versatility in drug design. It has been explored in the development of anti-inflammatory, antimicrobial, and anticancer agents. Users frequently search for "1,8-naphthyridine biological activity" and "chlorophenyl acetamide derivatives," reflecting the demand for insights into its pharmacological potential. The 4-oxo-1,4-dihydro segment further enhances its ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.

From a synthetic chemistry perspective, the incorporation of a 3-methoxybenzoyl group introduces additional complexity and functionality. This moiety is often associated with improved solubility and bioavailability, topics frequently queried as "impact of methoxy groups on drug solubility." The compound’s CAS No. 894890-09-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings, a detail often searched by professionals in the field.

Ongoing studies are investigating the structure-activity relationship (SAR) of similar compounds, with a focus on optimizing their efficacy and selectivity. The 7-methyl substitution in this molecule may influence its metabolic stability, a hot topic in "drug metabolism and pharmacokinetics (DMPK)" research. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are gaining attention for their potential in tailored therapeutic approaches.

In summary, N-(2-chlorophenyl)-2-3-(3-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-ylacetamide represents a compelling case study in modern drug development. Its multifaceted structure addresses key trends in medicinal chemistry, including targeted drug delivery and kinase inhibition. With increasing online searches for "naphthyridine-based therapeutics" and "chlorophenyl acetamide synthesis," this compound continues to captivate researchers and industry professionals alike.